Cas no 750542-10-0 (1H-Pyrrole-2-carboxylicacid, 4-amino-1-propyl-)

• Product name: 1H-Pyrrole-2-carboxylicacid, 4-amino-1-propyl-
• CAS No: 750542-10-0
• MF: C₈H₁₂N₂O₂
• MW: 168.19308
• CID: 561570
• PubChem ID: 15748463

1H-Pyrrole-2-carboxylicacid, 4-amino-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 4-amino-1-propyl-
• 1H-Pyrrole-2-carboxylicacid,4-amino-1-propyl-(9CI)
• 4-amino-1-propylpyrrole-2-carboxylic acid
• AKOS010562996
• 750542-10-0
• SCHEMBL782124
• DTXSID40577908
• 4-Amino-1-propyl-1H-pyrrole-2-carboxylic acid

• Inchi： InChI=1S/C8H12N2O2/c1-2-3-10-5-6(9)4-7(10)8(11)12/h4-5H,2-3,9H2,1H3,(H,11,12)
• InChI Key： JQVBCTWBAZHWQK-UHFFFAOYSA-N
• SMILES： CCCN1C=C(C=C1C(=O)O)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.2Ų

Additional information on 1H-Pyrrole-2-carboxylicacid, 4-amino-1-propyl-

测试